Cas no 1207448-50-7 (4-Bromo-5-fluoroisoquinolin-1(2H)-one)

• Product Name: 4-Bromo-5-fluoroisoquinolin-1(2H)-one
• CAS No: 1207448-50-7
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• CID: 4577409
• PubChem ID: 84703031
• Update Time: 2025-10-28

4-Bromo-5-fluoroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoroisoquinolin-1(2H)-one
• 4-bromo-5-fluoro-2H-isoquinolin-1-one
• 4-Bromo-5-fluoro-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C9H5BrFNO/c10-6-4-12-9(13)5-2-1-3-7(11)8(5)6/h1-4H,(H,12,13)
• InChI Key： JCBIPKKIGJQGCM-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=CC=C(C=21)F)=O

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-5-fluoroisoquinolin-1(2H)-one

4-Bromo-5-fluoroisoquinolin-1(2H)-one: A Comprehensive Overview

4-Bromo-5-fluoroisoquinolin-1(2H)-one, also known by its CAS registry number 1207448-50-7, is a highly specialized organic compound belonging to the class of isoquinoline derivatives. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and promising biological activities. The isoquinoline skeleton, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, serves as a versatile scaffold for the development of various bioactive molecules. The presence of bromine and fluorine substituents at the 4 and 5 positions, respectively, further enhances its chemical diversity and potential for modulation in drug design.

The synthesis of 4-Bromo-5-fluoroisoquinolin-1(2H)-one involves a series of intricate chemical transformations, often leveraging advanced methodologies such as Suzuki coupling or Buchwald-Hartwig amination. These reactions not only highlight the compound's structural complexity but also underscore the precision required in its preparation. Recent advancements in catalytic asymmetric synthesis have opened new avenues for the enantioselective production of this compound, which is crucial for exploring its stereochemical influence on biological activity.

From a pharmacological perspective, 4-Bromo-5-fluoroisoquinolin-1(2H)-one has demonstrated remarkable potential as a kinase inhibitor. Kinases, being key regulators of cellular signaling pathways, are prime targets in the development of therapeutic agents for various diseases, including cancer. Studies conducted in vitro have revealed that this compound exhibits potent inhibitory activity against several receptor tyrosine kinases (RTKs), particularly the epidermal growth factor receptor (EGFR). This activity is attributed to its ability to bind selectively to the ATP-binding pocket of these enzymes, thereby blocking their catalytic function.

Beyond kinase inhibition, 4-Bromo-5-fluoroisoquinolin-1(2H)-one has also shown promise in modulating other therapeutic targets. For instance, recent research has explored its role as a histone deacetylase (HDAC) inhibitor, which could potentially be exploited in the treatment of epigenetic disorders such as cancer and neurodegenerative diseases. The compound's ability to modulate multiple enzymatic targets highlights its versatility as a lead molecule in drug discovery.

The structural elucidation and characterization of 4-Bromo-5-fluoroisoquinolin-1(2H)-one have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into the compound's molecular architecture, confirming the regioselectivity of substitution patterns and verifying its purity. Such detailed characterization is essential for ensuring reproducibility in preclinical studies and maintaining quality control during scale-up processes.

In terms of applications, 4-Bromo-5-fluoroisoquinolin-1(2H)-one holds significant potential in both academic research and industrial drug development. Its role as a tool compound for studying kinase biology has made it invaluable in academic settings, while its promising therapeutic profile positions it as a candidate for preclinical testing. Moreover, the compound's unique substitution pattern offers opportunities for further chemical diversification through site-specific modifications, enabling researchers to explore structure-activity relationships (SAR) in greater depth.

The development of novel analogs based on the isoquinoline scaffold continues to be an active area of research. By introducing variations at different positions on the ring system or modifying functional groups such as bromine and fluorine substituents, scientists can tailor the compound's physicochemical properties and enhance its bioavailability. For example, recent studies have focused on improving solubility by appending hydrophilic groups or enhancing permeability through lipophilic modifications.

In conclusion, 4-Bromo-5-fluoroisoquinolin-1(2H)-one, with its unique structural features and diverse biological activities, represents a compelling lead molecule in contemporary drug discovery efforts. Its role as an isoquinoline derivative with potent kinase inhibitory properties underscores its significance in medicinal chemistry. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.